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GSK0660 GSK0660 GSK0660 is a selective PPARδ antagonist. GSK0660 differentially regulated 273 transcripts in TNFα-treated cells compared to TNFα alone. A pathway analysis revealed the enrichment of cytokine-cytokine receptor signaling. In particular, GSK0660 blocks the TNFα-induced upregulation of CCL8, a chemokine involved in leukocyte recruitment. GSK0660 blocks the effect of TNFα on the expressions of cytokines involved in leukocyte recruitment, including CCL8, CCL17, and CXCL10 and it may therefore block TNFα-induced retinal leukostasis.
Brand Name: Vulcanchem
CAS No.: 1014691-61-2
Catalog No.: VC1058569
InChI: InChI=1S/C19H18N2O5S2/c1-25-16-12-14(20-13-6-4-3-5-7-13)8-9-15(16)21-28(23,24)17-10-11-27-18(17)19(22)26-2/h3-12,20-21H,1-2H3
SMILES: O=C(C1=C(S(=O)(NC2=CC=C(NC3=CC=CC=C3)C=C2OC)=O)C=CS1)OC
Molecular Formula: C19H18N2O5S2
Molecular Weight: 418.48

GSK0660

* For research use only. Not for human or veterinary use.

CAS No.: 1014691-61-2

Inhibitors

Catalog No.: VC1058569

Molecular Formula: C19H18N2O5S2

Molecular Weight: 418.48

Purity: >96% (or refer to the Certificate of Analysis)

GSK0660 - 1014691-61-2

CAS No. 1014691-61-2
Product Name GSK0660
IUPAC Name methyl 3-(N-(2-methoxy-4-(phenylamino)phenyl)sulfamoyl)thiophene-2-carboxylate
Synonyms GSK0660; GSK-0660; GSK 0660
Molecular Formula C19H18N2O5S2
Molecular Weight 418.48
InChI InChI=1S/C19H18N2O5S2/c1-25-16-12-14(20-13-6-4-3-5-7-13)8-9-15(16)21-28(23,24)17-10-11-27-18(17)19(22)26-2/h3-12,20-21H,1-2H3
InChIKey NDFKBGWLUHKMFY-UHFFFAOYSA-N
SMILES O=C(C1=C(S(=O)(NC2=CC=C(NC3=CC=CC=C3)C=C2OC)=O)C=CS1)OC
Appearance Solid powder
Purity >96% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO, not in water
Description GSK0660 is a selective PPARδ antagonist. GSK0660 differentially regulated 273 transcripts in TNFα-treated cells compared to TNFα alone. A pathway analysis revealed the enrichment of cytokine-cytokine receptor signaling. In particular, GSK0660 blocks the TNFα-induced upregulation of CCL8, a chemokine involved in leukocyte recruitment. GSK0660 blocks the effect of TNFα on the expressions of cytokines involved in leukocyte recruitment, including CCL8, CCL17, and CXCL10 and it may therefore block TNFα-induced retinal leukostasis.
References 1: Savage SR, McCollum GW, Yang R, Penn JS. RNA-seq identifies a role for the PPARβ/δ inverse agonist GSK0660 in the regulation of TNFα-induced cytokine signaling in retinal endothelial cells. Mol Vis. 2015 May 20;21:568-76. eCollection 2015. PubMed PMID: 26015769; PubMed Central PMCID: PMC4443583.
  

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18.0152 g/mol
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